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Introduction
Sometribove, a recombinant form of bovine somatotropin (rbST), is a protein hormone

administered to dairy cows to increase milk production. Its primary mode of action involves

modulating metabolic processes to prioritize nutrient allocation towards the mammary gland,

thereby enhancing milk synthesis and secretion. A key aspect of its efficacy lies in its ability to

improve lactation persistency, which is the rate at which milk production is maintained as

lactation progresses. These application notes provide a comprehensive overview of the

quantitative effects of Sometribove on milk yield and persistency, detailed protocols for

conducting related experiments, and visual representations of the underlying biological

pathways and experimental workflows.

Data Presentation
The following tables summarize the quantitative impact of Sometribove on milk production and

other key metrics based on a meta-analysis of 26 studies.[1][2]

Table 1: Effect of Sometribove (500 mg administered every 14 days) on Daily Milk Production

Yields
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Parameter Mean Increase ( kg/day ) Mean Increase (lb/day)

Milk Yield 4.00 8.8

3.5% Fat-Corrected Milk

(FCM)
4.04 8.89

Fat Yield 0.144 0.32

Protein Yield 0.137 0.30

Data from a meta-analysis of 26 studies.[1][2]

Table 2: Impact of Sometribove on Lactation Persistency and Cow Health Metrics

Parameter Effect of Sometribove Treatment

Lactation Persistency
Significantly improved lactation persistency

compared to control groups.[3]

Milk Composition
No significant change in the concentration of

milk components (fat, protein).[1][2]

Body Condition Score (1-5 scale)
Reduced by an average of 0.06 points during

the treatment period.[1][2]

Somatic Cell Count No significant effect.[1][2]

Clinical Mastitis
No significant effect on the odds of clinical

mastitis.[1][2]

Signaling Pathways
Sometribove exerts its effects through a complex interplay of signaling pathways that

ultimately enhance the growth, proliferation, and metabolic activity of mammary epithelial cells.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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